Cas no 88302-07-2 (3-Pyridinecarboxylic acid, 6-ethyl-1,2-dihydro-2-oxo-5-(1-oxopropyl)-)

• Product name: 3-Pyridinecarboxylic acid, 6-ethyl-1,2-dihydro-2-oxo-5-(1-oxopropyl)-
• CAS No: 88302-07-2
• MF: C₁₁H₁₃NO₄
• MW: 223.225223302841
• CID: 638238
• PubChem ID: 13236511

3-Pyridinecarboxylic acid, 6-ethyl-1,2-dihydro-2-oxo-5-(1-oxopropyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 6-ethyl-1,2-dihydro-2-oxo-5-(1-oxopropyl)-
• 6-ethyl-2-oxo-5-propanoyl-1H-pyridine-3-carboxylic acid
• 6-Ethyl-2-oxo-5-propanoyl-1,2-dihydropyridine-3-carboxylic acid
• SCHEMBL10995339
• 88302-07-2
• 6-ethyl-1,2-dihydro-2-oxo-5-(n-propanoyl)-nicotinic acid
• 6-ethyl-1,2-dihydro-2-oxo-5-(n-propanoyl)nicotinic acid
• YHDKUXJBSHEMTQ-UHFFFAOYSA-N
• DTXSID50530882

• Inchi： InChI=1S/C11H13NO4/c1-3-8-6(9(13)4-2)5-7(11(15)16)10(14)12-8/h5H,3-4H2,1-2H3,(H,12,14)(H,15,16)
• InChI Key： YHDKUXJBSHEMTQ-UHFFFAOYSA-N
• SMILES： CCC1=C(C=C(C(=O)N1)C(=O)O)C(=O)CC

Computed Properties

• Exact Mass: 223.08445790g/mol
• Monoisotopic Mass: 223.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 83.5Ų